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Compound of Interest

Compound Name: Isocrotonic acid

CAS No.: 503-64-0

Cat. No.: B1205236

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocrotonic acid, systematically known as (Z)-2-butenoic acid, is a short-chain unsaturated

carboxylic acid.[1][2] As a fundamental organic molecule, understanding its thermodynamic

properties is crucial for various applications, including chemical synthesis, reaction design, and

in the broader context of drug development where thermal stability and phase behavior are

critical parameters. This technical guide provides a comprehensive overview of the core

thermodynamic properties of isocrotonic acid, detailing experimental methodologies for their

determination and presenting key data in a structured format.

Core Thermodynamic Data
The thermodynamic properties of isocrotonic acid have been characterized through various

experimental and computational methods. The following tables summarize the key quantitative

data available from established chemical databases.

Table 1: Enthalpic and Entropic Properties of Isocrotonic Acid
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Property Symbol Value Units Source(s)

Standard

Enthalpy of

Formation (gas)

ΔfH°gas -354.1 ± 4.2 kJ/mol Cheméo[3]

Standard

Enthalpy of

Fusion

ΔfusH° 12.6 kJ/mol Cheméo[3]

Enthalpy of

Vaporization
ΔvapH 54.2 ± 2.0 kJ/mol

NIST

WebBook[4]

Standard Gibbs

Free Energy of

Formation

ΔfG° -284.93 kJ/mol Cheméo[3]

Ideal Gas Heat

Capacity (298.15

K)

Cp,gas 96.24 J/mol·K Cheméo[3]

Table 2: Physicochemical and Phase Transition Properties of Isocrotonic Acid
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Property Symbol Value Units Source(s)

Molecular Weight MW 86.09 g/mol
NIST

WebBook[4]

Normal Melting

Point
Tfus 287.6 - 288.2 K

NIST

WebBook[4]

Normal Boiling

Point
Tboil 445.1 K

NIST

WebBook[4]

Vapor Pressure

(at 298.15 K)
Pvap 0.08 kPa Cheméo[3]

Critical

Temperature
Tc 633.0 K Cheméo[3]

Critical Pressure Pc 5400.0 kPa Cheméo[3]

Critical Volume Vc 0.284 m³/kmol Cheméo[3]

Octanol/Water

Partition

Coefficient

logPoct/wat 0.69 Cheméo[3]

Experimental Protocols
The determination of the thermodynamic properties of organic compounds like isocrotonic
acid relies on a suite of well-established experimental techniques. While specific protocols for

isocrotonic acid are not readily available in the public domain, the following sections describe

the general methodologies employed for carboxylic acids.

Determination of Enthalpy of Formation by Combustion
Calorimetry
The standard enthalpy of formation is often determined indirectly from the enthalpy of

combustion, measured using a bomb calorimeter.

Methodology:
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Sample Preparation: A precisely weighed pellet of isocrotonic acid is placed in a sample

holder within a high-pressure vessel (the "bomb").

Bomb Assembly: The bomb is sealed and pressurized with an excess of pure oxygen to

ensure complete combustion. A small, known amount of water is often added to the bomb to

create a defined final state.

Calorimeter Setup: The bomb is submerged in a known mass of water in an insulated

container (the calorimeter). The temperature of the water is monitored with a high-precision

thermometer.

Ignition and Data Acquisition: The sample is ignited electrically. The temperature of the

calorimeter system is recorded before, during, and after the combustion reaction until a

steady final temperature is reached.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a

substance of known enthalpy of combustion, such as benzoic acid. The heat released by the

combustion of isocrotonic acid is calculated from the observed temperature change and

the heat capacity of the calorimeter. Corrections are applied for the heat of ignition and the

formation of nitric acid from residual nitrogen in the bomb. The standard enthalpy of

combustion is then calculated, and from this, the standard enthalpy of formation is

determined using Hess's Law.

Determination of Enthalpy of Vaporization by
Correlation-Gas Chromatography
Correlation-gas chromatography is a technique used to determine the vaporization enthalpies

of compounds.[5]

Methodology:

Column and Standards: A gas chromatograph is equipped with a suitable capillary column. A

series of standard compounds with well-documented vaporization enthalpies are selected.

Isothermal Measurements: The retention times of the standard compounds and isocrotonic
acid are measured at several different isothermal column temperatures.
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Data Correlation: A linear correlation is established between the natural logarithm of the

retention times (or adjusted retention times) of the standards and their known vaporization

enthalpies at each temperature.

Enthalpy of Vaporization Calculation: The vaporization enthalpy of isocrotonic acid is then

determined by interpolating its retention time into the established correlation for each

temperature.

Determination of Phase Transitions and Enthalpy of
Fusion by Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a powerful technique for studying thermal transitions such

as melting and solid-solid phase changes.[6]

Methodology:

Sample Preparation: A small, accurately weighed sample of isocrotonic acid (typically 1-10

mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, including a controlled heating

rate (e.g., 5-10 K/min).

Data Acquisition: The DSC measures the difference in heat flow required to maintain the

sample and reference at the same temperature as the furnace temperature is increased.

Data Analysis: The resulting thermogram plots heat flow against temperature. The melting

point is determined as the onset or peak temperature of the endothermic melting transition.

The enthalpy of fusion is calculated by integrating the area of the melting peak.

Determination of Vapor Pressure by the Knudsen
Effusion Method
The Knudsen effusion method is used to measure the vapor pressure of solids and liquids with

low volatility.

Methodology:
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Effusion Cell Preparation: A small amount of isocrotonic acid is placed in a Knudsen

effusion cell, which is a small container with a very small orifice of known area.

High Vacuum Environment: The cell is placed in a high-vacuum chamber and heated to a

precise, constant temperature.

Mass Loss Measurement: As the substance effuses through the orifice into the vacuum, the

rate of mass loss is measured over time using a sensitive microbalance.

Vapor Pressure Calculation: The vapor pressure inside the cell is calculated from the rate of

mass loss using the Hertz-Knudsen equation, which relates vapor pressure to the rate of

effusion, the area of the orifice, the temperature, and the molar mass of the substance.

Logical Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow for the experimental determination and

analysis of the key thermodynamic properties of a compound like isocrotonic acid.

Experimental Measurements

Data Analysis and Derived Properties

Combustion Calorimetry

Enthalpy of Combustion (ΔcH°)

yields

Correlation-Gas Chromatography

Retention Time vs. Temperature

measures

Differential Scanning Calorimetry

DSC Thermogram (Heat Flow vs. T)

generates

Knudsen Effusion

Rate of Mass Loss

measures

Enthalpy of Formation (ΔfH°)

via Hess's Law

Enthalpy of Vaporization (ΔvapH°)

correlates to

Melting Point (Tfus) & Enthalpy of Fusion (ΔfusH°)

analysis of

Vapor Pressure (Pvap)

via Hertz-Knudsen Eq.
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Workflow for Thermodynamic Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science
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